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Compound of Interest

Compound Name: 4-Morpholinobenzaldehyde

Cat. No.: B072404

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Morpholinobenzaldehyde (CAS
No. 1204-86-0), a versatile aromatic aldehyde building block. It details its chemical and
physical properties, synthesis, and significant applications in organic synthesis and medicinal
chemistry, particularly in the development of novel therapeutics.

Core Properties and Identifiers

4-Morpholinobenzaldehyde is an organic compound featuring a morpholine ring attached to a
benzaldehyde group.[1][2] This structure, integrating an electron-donating morpholino group
with a reactive aldehyde, makes it a valuable precursor for a wide range of chemical syntheses.
[3] It typically appears as a white to light yellow or orange crystalline powder.[1][2]

Table 1: Identifiers for 4-Morpholinobenzaldehyde
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Identifier

Value

CAS Number

1204-86-0[1][2][4][5][6]

Molecular Formula

C11H13NO2[2][5][6][7]

Molecular Weight 191.23 g/mol [1][5][6][8][9]

IUPAC Name 4-(morpholin-4-yl)benzaldehyde[3]
4-(4-Morpholinyl)benzaldehyde, N-(4-

Synonyms formylphenyl)morpholine, p-
Morpholinobenzaldehyde[1][2][5]

InChl Key FOAQOAXQMISINY-UHFFFAOYSA-N[1][2][9]

Canonical SMILES

C1COCCN1C2=CC=C(C=C2)C=0][1]

Table 2: Physicochemical Properties of 4-Morpholinobenzaldehyde

Property Value

Melting Point 65-69 °C[6][9]

Boiling Point 365.5 £ 37.0 °C (Predicted)[6][7]

Density 1.163 + 0.06 g/cm3 (Predicted)[6][7]
Sparingly soluble in water; Soluble in organic

Solubility solvents like ethanol, acetone, and methanol.[1]
[6]

pKa 1.87 + 0.40 (Predicted)[1][6]

Appearance Light yellow to orange powder/crystal[1][2][6]

Synthesis and Experimental Protocols

4-Morpholinobenzaldehyde is primarily used as a raw material for organic synthesis.[6] A

common method for its preparation involves the reaction of morpholine with p-

fluorobenzaldehyde.
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General Experimental Protocol for Synthesis

This protocol describes the synthesis of 4-Morpholinobenzaldehyde from morpholine and p-
fluorobenzaldehyde.[6][10]

Materials:

e p-Fluorobenzaldehyde

e Morpholine

e Anhydrous potassium carbonate

e N,N-dimethylformamide (DMF)

o Aliquat 336 (phase-transfer catalyst)
o Methanol (for recrystallization)

e |ce water

Procedure:

In a dry reaction flask, dissolve p-fluorobenzaldehyde (e.g., 25.0 g, 0.200 mol), morpholine
(0.300 moal), and anhydrous potassium carbonate (40.0 g) in DMF (300 mL).[6][10]

e Add a catalytic amount of Aliquat 336 reagent to the mixture.[6][10]
« Stir the reaction mixture at reflux for 24 hours at 100°C.[6][10]

 After the reaction is complete, concentrate the mixture to dryness under reduced pressure.
[6][10]

e Cool the concentrate to room temperature.[6][10]

o Slowly pour the concentrate into ice water and let it stand overnight. A solid precipitate will
form.[6][10]

o Collect the precipitated solid by filtration and wash it with water.[6][10]
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e Recrystallize the solid from methanol to yield the pure 4-Morpholinobenzaldehyde as
yellow crystals.[6][10] A yield of approximately 89% can be expected.[6]

Synthesis Workflow of 4-Morpholinobenzaldehyde

Reactants & Reagents

p-Fluorobenzaldehyde Morpholine K2COs (anhydrous) Aliquat 336 (catalyst)
\R@Ation g PurifiW

1. Mix reactants in DMF

2. Reflux at 100°C for 24h

3. Concentrate under reduced pressure

|

4. Precipitate in ice water

|

5. Filter and wash solid

| 6. Recrystallize from Methanol

Final ﬁroduct

4-Morpholinobenzaldehyde
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Caption: A workflow diagram illustrating the synthesis of 4-Morpholinobenzaldehyde.

Applications in Research and Drug Development

4-Morpholinobenzaldehyde is a key intermediate in the synthesis of pharmaceuticals,
agrochemicals, and other complex organic compounds.[1][2] Its aldehyde group is reactive,
allowing it to participate in reactions like Schiff base formation, Knoevenagel condensations,
and reductive aminations.[1][3]

Key Application Areas:

o Pharmaceutical Intermediates: It serves as a crucial starting material for various drugs. The
morpholine ring is a privileged scaffold in drug discovery, often enhancing solubility,
metabolic stability, and target binding affinity.[3] It is used in the synthesis of kinase inhibitors
and receptor antagonists.[3]

» Aldehyde Dehydrogenase (ALDH) Inhibitors: Analogues derived from 4-
Morpholinobenzaldehyde have been explored for creating selective and potent inhibitors of
ALDHs, enzymes often overexpressed in tumors, making them a therapeutic target in
cancer.[3][11]

o Heterocyclic Synthesis: It is used to prepare various derivatives such as
dihydrotetrazolopyrimidine and coumarin-based chalcones.[6]

o Materials Science: The compound is a precursor for luminescent Ru(ll) polypyridyl
complexes, which have applications in materials like organic light-emitting diodes (OLEDS).

[3]6]1[7]
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Caption: Key applications of 4-Morpholinobenzaldehyde in various scientific fields.

Biological Activity and Mechanism of Action

While 4-Morpholinobenzaldehyde is primarily a synthetic intermediate, the core structure
confers biological activity to its derivatives. The compound itself has been studied for potential
antimicrobial, antifungal, and anticancer properties.[1]

e Mechanism in Chemical Reactions: The aldehyde group acts as an electrophile, enabling
nucleophilic addition reactions.[3]

e Mechanism in Biological Systems: In derivative forms, the morpholine ring can interact with
biological targets like enzymes and receptors through hydrogen bonding and hydrophobic
interactions, potentially leading to inhibition or modulation of their activity.[3]

The role of this compound in drug discovery often involves its use as a foundational structure in
structure-activity relationship (SAR) studies to develop more potent and selective therapeutic
agents.[3]
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Role in Drug Discovery Logic
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Caption: Logical flow of using 4-Morpholinobenzaldehyde in a drug discovery program.
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Safety and Handling

4-Morpholinobenzaldehyde is classified as an irritant.[1] Standard laboratory safety
precautions should be observed when handling this chemical, including the use of personal
protective equipment such as gloves, safety glasses, and a lab coat. It may cause skin and
serious eye irritation.[8] For detailed safety information, refer to the substance's Safety Data
Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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